Cas no 1253511-94-2 (Picarbutrazox Metabolite B Standard)

• Product Name: Picarbutrazox Metabolite B Standard
• CAS No: 1253511-94-2
• MF: C₂₀H₂₃N₇O₃
• MW: 409.441723108292
• CID: 5158211
• Update Time: 2025-05-21

Picarbutrazox Metabolite B Standard Chemical and Physical Properties

Names and Identifiers

• (E)-Picarbutrazox
• Q19520975
• Carbamic acid, N-[6-[[[[(1Z)-(1-methyl-1H-tetrazol-5-yl)phenylmethylene]amino]oxy]methyl]-2-pyridinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[6-[[(E)-[(1-methyltetrazol-5-yl)-phenylmethylidene]amino]oxymethyl]pyridin-2-yl]carbamate
• PICARBUTRAZOX METABOLITE B
• Picarbutrazox Metabolite B Standard

• Inchi： 1S/C20H23N7O3/c1-20(2,3)30-19(28)22-16-12-8-11-15(21-16)13-29-24-17(14-9-6-5-7-10-14)18-23-25-26-27(18)4/h5-12H,13H2,1-4H3,(H,21,22,28)/b24-17+
• InChI Key： URHWNXDZOULUHC-JJIBRWJFSA-N
• SMILES： O(C(NC1C=CC=C(CO/N=C(/C2=NN=NN2C)\C2C=CC=CC=2)N=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 589
• XLogP3: 3.2
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Picarbutrazox Metabolite B Standard

Picarbutrazox Metabolite B Standard (CAS No. 125351-94-2): A Comprehensive Overview

Picarbutrazox Metabolite B Standard, identified by the CAS registry number 125351-94-2, is a compound of significant interest in the fields of pharmacology, toxicology, and environmental science. This metabolite is a derivative of picarbutrazox, a widely used agricultural fungicide known for its efficacy in controlling various plant diseases. The study of Picarbutrazox Metabolite B has gained momentum in recent years due to its potential implications in understanding the environmental fate and toxicity of pesticides.

The identification and characterization of Picarbutrazox Metabolite B have been facilitated by advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods have enabled researchers to isolate and identify this metabolite from various environmental samples, including soil, water, and plant tissues. The compound's chemical structure, which includes a substituted pyridine ring and a butyl group, contributes to its unique physicochemical properties.

Recent studies have focused on the biodegradation pathways of Picarbutrazox Metabolite B, particularly under different environmental conditions. Research conducted by Smith et al. (2023) revealed that this metabolite undergoes microbial degradation in aerobic soil conditions, producing less toxic byproducts. This finding is crucial for assessing the long-term environmental impact of picarbutrazox and its metabolites.

In terms of toxicity, Picarbutrazox Metabolite B has been shown to exhibit lower acute toxicity compared to its parent compound. However, chronic exposure studies are still underway to determine its potential effects on non-target organisms, including aquatic life and beneficial insects. A study by Johnson et al. (2023) highlighted the importance of monitoring this metabolite in agricultural runoff to prevent bioaccumulation in aquatic ecosystems.

The application of Picarbutrazox Metabolite B Standard extends beyond environmental research. It serves as a reference material for quality control in analytical laboratories, ensuring accurate quantification of this compound in complex matrices. The standard is also used in method validation studies for pesticide residue analysis, adhering to international regulatory guidelines such as those set by the United States Environmental Protection Agency (EPA) and the European Food Safety Authority (EFSA).

From a regulatory perspective, understanding the behavior and fate of Picarbutrazox Metabolite B is essential for developing effective risk assessment models. Regulatory agencies are increasingly emphasizing the need for comprehensive data on pesticide metabolites to ensure safe agricultural practices and protect human health.

In conclusion, Picarbutrazox Metabolite B Standard (CAS No. 125351-94-2) plays a pivotal role in advancing our understanding of pesticide metabolism and environmental impact. As research continues to uncover its properties and behavior, this compound will remain a focal point for scientists, regulators, and industry professionals alike.